Cyclopropanedodecanoic acid, methyl ester

• CAS No.: 62747-00-6
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: methyl 12-cyclopropyldodecanoate
• InChI: InChI=1S/C16H30O2/c1-18-16(17)12-10-8-6-4-2-3-5-7-9-11-15-13-14-15/h15H,2-14H2,1H3
• InChI Key: STKRMTFFXUYKLI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCCCCCCC1CC1

Description

Cyclopropanedodecanoic acid, methyl ester is an organic compound that belongs to the class of cyclopropane fatty acid esters It is characterized by a cyclopropane ring attached to a dodecanoic acid chain, which is further esterified with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

Cyclopropanedodecanoic acid, methyl ester can be synthesized through several methods. One common approach involves the cyclopropanation of dodecanoic acid followed by esterification with methanol. The cyclopropanation reaction typically uses a carbenoid reagent, such as diazomethane or a Simmons-Smith reagent, under controlled conditions to form the cyclopropane ring. The esterification step involves the reaction of the cyclopropanedodecanoic acid with methanol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale cyclopropanation and esterification processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Cyclopropanedodecanoic acid, methyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding cyclopropane carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol or the cyclopropane ring to a more saturated structure.

Substitution: Nucleophilic substitution reactions can occur at the ester group, leading to the formation of different derivatives

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines or alcohols can react with the ester group under basic or acidic conditions

Major Products Formed

Oxidation: Cyclopropane carboxylic acids, ketones.

Reduction: Cyclopropane alcohols, saturated hydrocarbons.

Substitution: Amides, ethers, and other ester derivatives

Scientific Research Applications

Cyclopropanedodecanoic acid, methyl ester has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity and interactions with biological membranes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals, lubricants, and surfactants.

Mechanism of Action

The mechanism of action of cyclopropanedodecanoic acid, methyl ester involves its interaction with molecular targets and pathways. The cyclopropane ring can interact with enzymes and receptors, potentially altering their activity. The ester group can undergo hydrolysis to release the active cyclopropane carboxylic acid, which may exert biological effects through various signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• Cyclopropanetetradecanoic acid, methyl ester
• Cyclopropaneoctanoic acid, methyl ester
• Cyclopropanehexanoic acid, methyl ester

Uniqueness

Cyclopropanedodecanoic acid, methyl ester is unique due to its specific chain length and the presence of the cyclopropane ring. This structural feature imparts distinct chemical and physical properties, making it suitable for specialized applications in research and industry .